![molecular formula C13H19ClN2O2 B6177597 rac-2-[(2R,6S)-2,6-dimethylmorpholine-4-carbonyl]aniline hydrochloride, cis CAS No. 2026708-28-9](/img/no-structure.png)
rac-2-[(2R,6S)-2,6-dimethylmorpholine-4-carbonyl]aniline hydrochloride, cis
Overview
Description
Rac-2-[(2R,6S)-2,6-dimethylmorpholine-4-carbonyl]aniline hydrochloride, cis (rac-2-DMCA HCl) is a synthetic compound that has been used extensively in scientific research for its unique properties. It is a derivative of the morpholine ring and has a wide range of applications in biochemical and physiological studies. This compound has been used in various studies to investigate the mechanism of action of drugs, enzymes, and other biological molecules. Rac-2-DMCA HCl has also been used in laboratory experiments to study the effects of various drugs on the body and to understand the biochemical and physiological effects of certain compounds.
Mechanism of Action
Rac-2-DMCA HCl is believed to act as a competitive inhibitor of enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). This means that it binds to the active site of the enzyme, preventing it from performing its normal function. This inhibition of enzyme activity is believed to be responsible for the biochemical and physiological effects of rac-2-DMCA HCl.
Biochemical and Physiological Effects
Rac-2-DMCA HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cyclooxygenase and lipoxygenase. It has also been shown to inhibit the activity of other enzymes involved in the metabolism of various compounds, such as phospholipase A2. Rac-2-DMCA HCl has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
Rac-2-DMCA HCl has a number of advantages and limitations as a research tool. One of the main advantages of rac-2-DMCA HCl is that it is relatively easy to synthesize in a laboratory setting. This makes it a useful tool for laboratory experiments. Additionally, rac-2-DMCA HCl has been shown to be a potent inhibitor of enzymes involved in the metabolism of drugs, which makes it a useful tool for studying the effects of drugs on the body. However, rac-2-DMCA HCl is not a very stable compound and can degrade over time, which can limit its use in some laboratory experiments.
Future Directions
The potential applications of rac-2-DMCA HCl are vast and there are numerous possible future directions for research. One possible direction is to further investigate the biochemical and physiological effects of rac-2-DMCA HCl. Additionally, further research could be done to investigate the mechanism of action of rac-2-DMCA HCl and to develop methods for more efficient synthesis of the compound. Finally, further research could be done to investigate the potential uses of rac-2-DMCA HCl in drug development and to explore its potential therapeutic applications.
Synthesis Methods
Rac-2-DMCA HCl can be synthesized using a variety of methods. The most common method involves the reaction of 2,6-dimethylmorpholine-4-carbonyl chloride and aniline in the presence of an acid catalyst. This reaction produces rac-2-DMCA HCl in a highly pure form. The reaction can be carried out in a variety of solvents including water, ethanol, and dimethylformamide. The reaction is usually carried out at room temperature and the reaction time can be adjusted depending on the desired purity of the product.
Scientific Research Applications
Rac-2-DMCA HCl has been used in a variety of scientific research applications. It has been used in studies to investigate the mechanism of action of drugs, enzymes, and other biological molecules. It has been used to study the effects of various drugs on the body and to understand the biochemical and physiological effects of certain compounds. Rac-2-DMCA HCl has also been used in laboratory experiments to study the effects of various drugs on the body and to understand the biochemical and physiological effects of certain compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-[(2R,6S)-2,6-dimethylmorpholine-4-carbonyl]aniline hydrochloride, cis involves the reaction of aniline with (2R,6S)-2,6-dimethylmorpholine-4-carbonyl chloride in the presence of a base to form the intermediate product. The intermediate product is then treated with hydrochloric acid to obtain the final product in the form of hydrochloride salt.", "Starting Materials": [ "Aniline", "(2R,6S)-2,6-dimethylmorpholine-4-carbonyl chloride", "Base (e.g. triethylamine)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Aniline is added to a solution of (2R,6S)-2,6-dimethylmorpholine-4-carbonyl chloride in an organic solvent such as dichloromethane.", "Step 2: A base such as triethylamine is added to the reaction mixture to facilitate the reaction.", "Step 3: The reaction mixture is stirred at room temperature for several hours until the reaction is complete.", "Step 4: The intermediate product is isolated by filtration and washed with a suitable solvent.", "Step 5: The intermediate product is dissolved in hydrochloric acid and stirred at room temperature for several hours.", "Step 6: The final product in the form of hydrochloride salt is obtained by filtration and washing with a suitable solvent." ] } | |
CAS RN |
2026708-28-9 |
Product Name |
rac-2-[(2R,6S)-2,6-dimethylmorpholine-4-carbonyl]aniline hydrochloride, cis |
Molecular Formula |
C13H19ClN2O2 |
Molecular Weight |
270.8 |
Purity |
94 |
Origin of Product |
United States |
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